Cas no 210491-38-6 (4-Bromo-2,6-bis(trifluoromethyl)benzoic acid)

• Product Name: 4-Bromo-2,6-bis(trifluoromethyl)benzoic acid
• CAS No: 210491-38-6
• MF: C₉H₃BrF₆O₂
• MW: 337.013343095779
• MDL: MFCD13181613
• CID: 1083466
• PubChem ID: 15370695
• Update Time: 2025-07-31

4-Bromo-2,6-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-bis(trifluoromethyl)benzoic acid
• 2,6-Bis(trifluoromethyl)-4-bromo-benzoic acid
• SCHEMBL4171508
• 210491-38-6
• AKOS022181560
• 4-Bromo-2,6-bis(trifluoromethyl)benzoicacid
• Benzoic acid, 4-bromo-2,6-bis(trifluoromethyl)-
• AB93069
• CS-0195393
• E90824
• MFCD13181613
• DB-367405

• MDL： MFCD13181613
• Inchi： 1S/C9H3BrF6O2/c10-3-1-4(8(11,12)13)6(7(17)18)5(2-3)9(14,15)16/h1-2H,(H,17,18)
• InChI Key： ISXFFWSLEJLRHB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(C(=O)O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 335.92206g/mol
• Monoisotopic Mass: 335.92206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes